2-(5,6-Difluoro-1H-benzoimidazol-2-yl)ethylamine
Overview
Description
Molecular Structure Analysis
The molecular structure of 2-(5,6-Difluoro-1H-benzoimidazol-2-yl)ethylamine consists of a benzoimidazole ring, which is a fused benzene and imidazole ring, with two fluorine atoms attached at the 5 and 6 positions . An ethylamine group is attached to the 2 position of the benzoimidazole ring .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-(5,6-Difluoro-1H-benzoimidazol-2-yl)ethylamine include its molecular formula (C9H9F2N3) and molecular weight (197.18 g/mol). Additional properties such as melting point, boiling point, and density were not available in the search results .Scientific Research Applications
Anticancer Research
Benzimidazole derivatives, such as 2-(5,6-Difluoro-1H-benzoimidazol-2-yl)ethylamine, have shown potential as anticancer agents. Their structure, similar to nucleotides in the human body, allows them to interact with biological pathways relevant to cancer cell proliferation . Modifications to the benzimidazole core can enhance anticancer activity, making these compounds a focus for developing new cancer treatments.
Biochemistry Applications
In biochemistry, the compound’s ability to act as an analog to nucleotides makes it valuable for studying DNA replication and protein synthesis. Its derivatives can be used to investigate the role of nucleotides in various biochemical pathways and to develop assays for detecting biochemical activity .
Pharmacological Uses
Pharmacologically, benzimidazole derivatives are explored for their role in modulating biological targets such as enzymes and receptors. They can serve as lead compounds for the development of drugs aimed at treating a range of diseases, including metabolic and ischemic conditions .
Medicinal Chemistry
In medicinal chemistry, the compound’s derivatives are used to synthesize new drug candidates. Their structural versatility allows for the creation of a wide array of pharmacologically active molecules that can be optimized for better efficacy and reduced side effects .
Agricultural Research
The compound’s derivatives may also find applications in agricultural research. They can be used to develop new pesticides or herbicides, or as growth regulators for crops. Their effects on various plant pathogens and pests are of particular interest .
Industrial Applications
Industrially, benzimidazole derivatives are key intermediates in the synthesis of various commercial products. They are used in the manufacture of dyes, pigments, and polymers, and as corrosion inhibitors in different industrial processes .
Environmental Impact Studies
Environmental studies may utilize these compounds to understand the impact of benzimidazole-based products on ecosystems. They can help in assessing the biodegradability, toxicity, and accumulation of such compounds in the environment .
Analytical Chemistry
In analytical chemistry, benzimidazole derivatives can be employed as fluorescent markers or probes. They can aid in the detection and quantification of biological substances, and in the development of new diagnostic tools .
Safety And Hazards
According to the safety data sheet, 2-(5,6-Difluoro-1H-benzoimidazol-2-yl)ethylamine is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . Protective measures include avoiding breathing dust/fumes/gas/mist/vapours/spray, wearing protective gloves/clothing/eye protection/face protection, and washing with plenty of water if skin or eye contact occurs .
properties
IUPAC Name |
2-(5,6-difluoro-1H-benzimidazol-2-yl)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9F2N3/c10-5-3-7-8(4-6(5)11)14-9(13-7)1-2-12/h3-4H,1-2,12H2,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YQCIBXFRZZFWPY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=CC(=C1F)F)N=C(N2)CCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9F2N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5,6-Difluoro-1H-benzoimidazol-2-yl)ethylamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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